Cas no 1255147-65-9 (tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate
• CAS No: 1255147-65-9
• MF: C₁₇H₂₆N₄O₃
• MW: 334.413343906403
• MDL: MFCD18064619
• CID: 4691436
• Update Time: 2025-10-29

tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-morpholin-4-ylpyrimidin-4-yl)pyrrolidine-1-carboxylate
• tert-Butyl 2-(2-morpholinopyrimidin-4-yl)pyrrolidine-1-carboxylate
• T4232
• tert-Butyl 2-(2-morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate
• tert-butyl 2-[2-(morpholin-4-yl)pyrimidin-4-yl]pyrrolidine-1-carboxylate
• 1-pyrrolidinecarboxylic acid, 2-[2-(4-morpholinyl)-4-pyrimidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate

• MDL： MFCD18064619
• Inchi： 1S/C17H26N4O3/c1-17(2,3)24-16(22)21-8-4-5-14(21)13-6-7-18-15(19-13)20-9-11-23-12-10-20/h6-7,14H,4-5,8-12H2,1-3H3
• InChI Key： DGFNMBBUMVGYLD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1C=CN=C(N=1)N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate

Comprehensive Guide to tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate (CAS No. 1255147-65-9)

tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate (CAS No. 1255147-65-9) is a highly specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic compounds, featuring a morpholine and pyrimidine ring system, which are critical structural motifs in drug discovery. Researchers and chemists frequently search for this compound due to its potential applications in developing kinase inhibitors and other therapeutic agents.

The molecular structure of tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate includes a pyrrolidine ring, which enhances its binding affinity to biological targets. The presence of the tert-butyl group improves the compound's stability, making it suitable for various synthetic applications. With the rise of AI-driven drug discovery and computational chemistry, this compound has gained attention for its role in virtual screening and molecular docking studies.

One of the key reasons why tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate is trending in scientific literature is its relevance in cancer research. Many users search for pyrimidine-based kinase inhibitors or morpholine derivatives in drug design, making this compound a subject of interest. Additionally, its CAS No. 1255147-65-9 is frequently queried in chemical databases for purity and supplier information.

From a synthetic chemistry perspective, tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate serves as a versatile intermediate. It can undergo further functionalization, such as Boc deprotection or cross-coupling reactions, to yield more complex molecules. This adaptability makes it valuable in medicinal chemistry and peptide synthesis, where researchers often look for building blocks for drug candidates.

The growing demand for small-molecule therapeutics has increased the importance of compounds like tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate. Its unique structural features align with current trends in fragment-based drug discovery and targeted protein degradation. As more scientists explore PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors, this compound’s role in chemical libraries is expected to expand.

In terms of market dynamics, suppliers of CAS No. 1255147-65-9 often highlight its high purity and compatibility with high-throughput screening (HTS) platforms. Researchers frequently inquire about bulk availability and custom synthesis options, reflecting its industrial relevance. Furthermore, regulatory compliance and green chemistry initiatives have prompted innovations in its synthesis, reducing environmental impact.

For those working in academic research or pharmaceutical development, understanding the properties of tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate is essential. Its solubility, stability under various conditions, and reactivity are frequently discussed in forums and publications. As the scientific community continues to explore precision medicine and personalized therapies, this compound remains a valuable tool in the chemist’s toolkit.

In conclusion, tert-Butyl 2-(2-Morpholin-4-ylpyrimidin-4-yl)-pyrrolidine-1-carboxylate (CAS No. 1255147-65-9) is a multifaceted compound with significant applications in drug discovery and synthetic chemistry. Its structural complexity and functional versatility make it a sought-after reagent in both industrial and research settings. By staying updated on the latest advancements in chemical synthesis and therapeutic development, scientists can fully leverage its potential.